Cas no 146-04-3 (1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)-)

• Product name: 1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)-
• CAS No: 146-04-3
• MF: C₁₁H₈O₅
• MW: 220.17822
• CID: 172467
• PubChem ID: 5324556

1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)-
• 8-hydroxy-4-(2-hydroxyacetyl)isochromen-1-one
• Oosponol
• 4-glycoloyl-8-hydroxy-1H-isochromen-1-one
• 4-Glycolyl-8-hydroxy-isocoumarin
• 8-Hydroxy-4-(hydroxyacetyl)-1H-2-benzopyran-1-one
• 8-hydroxy-4-hydroxyacetyl-isochromen-1-one
• AC1NT5AO
• BRN 1287762
• ISOCOUMARIN, 4-GLYCOLYL-8-HYDROXY-
• Lenzitin
• LS-84431
• SureCN3366415
• 4-Glycolyl-8-hydroxyisocoumarin
• 4-(1-Oxo-2-hydroxyethyl)-8-hydroxyisocoumarin
• SCHEMBL3366415
• AKOS040747235
• 1H-2-benzopyran-1-one, 8-hydroxy-4-(hydroxyacetyl)-
• DTXSID80163248
• HY-116158
• SJ73CZU3LE
• 1H-2-Benzopyran-1-one, 8-hydroxy-4-(2-hydroxyacetyl)-
• CS-0064190
• 8-Hydroxy-4-(2-hydroxyacetyl)-1H-2-benzopyran-1-one
• CHEBI:212421
• InChI=1/C11H8O5/c12-4-9(14)7-5-16-11(15)10-6(7)2-1-3-8(10)13/h1-3,5,12-13H,4H
• 5-18-04-00407 (Beilstein Handbook Reference)
• 146-04-3
• 8-hydroxy-4-(2-hydroxyacetyl)-1H-isochromen-1-one
• Glycolyl-8-hydroxyisocoumarin, 4-
• 4-(2-Hydroxyacetyl)-8-hydroxyisocoumarin
• DA-76437

• Inchi： InChI=1S/C11H8O5/c12-4-9(14)7-5-16-11(15)10-6(7)2-1-3-8(10)13/h1-3,5,12-13H,4H2
• InChI Key： WRIZJEREXIDJCC-UHFFFAOYSA-N
• SMILES： OCC(C1=COC(=O)C2=C(C=CC=C12)O)=O

Computed Properties

• Exact Mass: 220.03714
• Monoisotopic Mass: 220.037173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 12
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8
• Surface Charge: 0

Experimental Properties

• Density: 1.547
• Boiling Point: 485.9°Cat760mmHg
• Flash Point: 198.9°C
• Refractive Index: 1.657
• PSA: 83.83

1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives

Additional information on 1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)-

Comprehensive Overview of 1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)- (CAS No. 146-04-3)

The compound 1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)-, identified by its CAS No. 146-04-3, is a specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and organic synthesis. This compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities and applications. The presence of functional groups such as hydroxy and acetyl in its structure enhances its reactivity and potential utility in various industrial and research applications.

In recent years, the demand for bioactive compounds like 1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)- has surged, driven by the growing interest in natural products and sustainable chemistry. Researchers and manufacturers are increasingly exploring its potential as a pharmaceutical intermediate or a cosmetic ingredient, particularly due to its antioxidant and anti-inflammatory properties. These characteristics align with current consumer trends favoring clean-label and eco-friendly products.

The synthesis and characterization of CAS No. 146-04-3 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for industrial use. Its unique molecular structure makes it a valuable candidate for drug discovery programs, where it may serve as a scaffold for developing novel therapeutics targeting oxidative stress-related conditions. Additionally, its compatibility with green chemistry principles has made it a subject of interest in academic and industrial research.

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In conclusion, 1H-2-Benzopyran-1-one,8-hydroxy-4-(2-hydroxyacetyl)- (CAS No. 146-04-3) represents a promising compound with multifaceted applications. Its alignment with sustainability goals and biomedical research trends ensures its continued relevance in the scientific community. As research progresses, its potential in personalized medicine and functional materials is expected to expand, further solidifying its importance in modern chemistry.